5-(N-([2,4'-bipyridin]-4-ylmethyl)sulfamoyl)-2-methoxybenzamide

• IUPAC Name: 2-methoxy-5-[(2-pyridin-4-ylpyridin-4-yl)methylsulfamoyl]benzamide
• InChI: InChI=1S/C19H18N4O4S/c1-27-18-3-2-15(11-16(18)19(20)24)28(25,26)23-12-13-4-9-22-17(10-13)14-5-7-21-8-6-14/h2-11,23H,12H2,1H3,(H2,20,24)
• InChI Key: HBEPVOOTLBYVEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3)C(=O)N
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol
• CAS No.: 2034306-36-8

Description

5-(N-([2,4'-bipyridin]-4-ylmethyl)sulfamoyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C19H18N4O4S and its molecular weight is 398.44. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

• Antimicrobial Activity : A study on sulfonamides containing 5-chloro-2-hydroxybenzaldehyde or 5-chloro-2-hydroxybenzoic acid scaffolds, which are structurally related to the compound of interest, demonstrated significant in vitro activity against Gram-positive and Gram-negative bacteria, including methicillin-sensitive and methicillin-resistant Staphylococcus aureus, as well as Mycobacterium tuberculosis, Mycobacterium avium, and Mycobacterium kansasii. The most active compound exhibited MIC values ranging from 15.62 to 31.25 μmol/L against these pathogens (Krátký et al., 2012).

• Anti-inflammatory Effects : In the context of inflammatory bowel disease (IBD), sulfasalazine, a drug consisting of a sulfonamide linked to 5-aminosalicylic acid, is extensively used for treatment. Sulfasalazine is reductively cleaved in the lower bowel to release 5-aminosalicylic acid, which is the active therapeutic moiety. A polymeric drug delivering 5-aminosalicylic acid directly to the lower bowel has shown promise in more effectively treating IBD with reduced side effects, suggesting potential new therapeutic strategies utilizing sulfonamide derivatives for inflammatory conditions (Brown et al., 1983).

Therapeutic Potential

• Prokinetic Agents : Benzamide derivatives, which share a core structural motif with "5-(N-([2,4'-bipyridin]-4-ylmethyl)sulfamoyl)-2-methoxybenzamide," have been synthesized and evaluated for their effect on gastrointestinal motility. Some compounds accelerated gastric emptying and increased the frequency of defecation, suggesting their potential as novel prokinetic agents with reduced side effects. Specifically, a compound was identified as a selective serotonin 4 receptor agonist, showing promise for the treatment of both upper and lower gastrointestinal tract disorders (Sonda et al., 2004).